Cas no 218603-47-5 (ethyl 3-aminoquinoxaline-2-carboxylate)

• Product Name: ethyl 3-aminoquinoxaline-2-carboxylate
• CAS No: 218603-47-5
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 4933995
• PubChem ID: 119088383
• Update Time: 2025-05-19

ethyl 3-aminoquinoxaline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminoquinoxaline-2-carboxylate
• 2-Quinoxalinecarboxylic acid, 3-amino-, ethyl ester
• ethyl 3-aminoquinoxaline-2-carboxylate

• Inchi： 1S/C11H11N3O2/c1-2-16-11(15)9-10(12)14-8-6-4-3-5-7(8)13-9/h3-6H,2H2,1H3,(H2,12,14)
• InChI Key： YEGJKNJFRUPBHC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(N)N=C2C=CC=CC2=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 2
• Topological Polar Surface Area: 78.1

Additional information on ethyl 3-aminoquinoxaline-2-carboxylate

Ethyl 3-Aminoquinoxaline-2-Carboxylate (CAS 218603-47-5): Properties, Applications, and Market Insights

Ethyl 3-aminoquinoxaline-2-carboxylate (CAS 218603-47-5) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This quinoxaline derivative is gaining attention due to its versatile applications in drug discovery and material science. Researchers are increasingly interested in ethyl 3-aminoquinoxaline-2-carboxylate synthesis methods, as it serves as a key intermediate for various biologically active molecules.

The compound belongs to the quinoxaline carboxylate derivatives family, known for their unique electronic properties and structural diversity. Recent studies highlight its role in developing novel heterocyclic compounds for medicinal chemistry, particularly in the design of kinase inhibitors and antimicrobial agents. The growing demand for CAS 218603-47-5 suppliers reflects its importance in contemporary research.

From a chemical perspective, ethyl 3-aminoquinoxaline-2-carboxylate exhibits interesting characteristics that make it valuable for multiple applications. The compound typically appears as a crystalline solid with good solubility in common organic solvents. Its molecular structure combines both electron-rich (amino group) and electron-deficient (carboxylate ester) components, creating unique reactivity patterns that organic chemists can exploit.

In pharmaceutical applications, this compound serves as a building block for creating more complex molecules. The quinoxaline core structure is particularly valuable in drug design due to its ability to interact with various biological targets. Recent patent literature reveals its use in developing potential treatments for neurological disorders and metabolic diseases, making CAS 218603-47-5 price and availability important considerations for research institutions.

The synthesis of ethyl 3-aminoquinoxaline-2-carboxylate typically involves multi-step organic reactions starting from commercially available precursors. Current research focuses on optimizing these synthetic routes to improve yields and reduce environmental impact. Green chemistry approaches to quinoxaline derivative synthesis are becoming particularly relevant as sustainability becomes a priority in chemical manufacturing.

Market analysis shows growing interest in high purity ethyl 3-aminoquinoxaline-2-carboxylate, especially from pharmaceutical companies and contract research organizations. The compound's versatility makes it valuable for both small-scale laboratory use and potential industrial applications. Quality control parameters such as HPLC purity and spectroscopic characterization are critical factors for CAS 218603-47-5 suppliers to consider.

Recent advancements in computational chemistry have enabled better prediction of the compound's properties and potential applications. Molecular modeling studies of quinoxaline carboxylate derivatives help researchers understand their interaction with biological targets, accelerating drug discovery processes. This computational approach complements traditional experimental methods in exploring the compound's full potential.

Storage and handling of ethyl 3-aminoquinoxaline-2-carboxylate require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as hazardous under normal conditions, proper safety protocols should always be followed when working with any chemical substance in research settings.

The future outlook for CAS 218603-47-5 appears promising, with potential applications expanding beyond traditional pharmaceutical uses. Emerging research explores its utility in materials science, particularly in the development of organic electronic materials and fluorescent probes. These diverse applications contribute to the compound's growing importance in scientific research and industrial applications.

For researchers seeking ethyl 3-aminoquinoxaline-2-carboxylate suppliers, it's essential to evaluate both technical specifications and regulatory compliance. Documentation including certificates of analysis, material safety data sheets, and synthesis protocols are valuable for ensuring research reproducibility. The compound's role in cutting-edge research continues to evolve, making it a subject of ongoing scientific interest.

Analytical characterization of quinoxaline derivatives like this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial structural information that validates synthetic routes and ensures compound purity. Advanced analytical capabilities are becoming increasingly important for high purity CAS 218603-47-5 suppliers to demonstrate product quality.

In conclusion, ethyl 3-aminoquinoxaline-2-carboxylate represents an important building block in modern chemical research. Its unique structural features and versatile applications make it valuable across multiple scientific disciplines. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is likely to grow further.